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Biological
Context

Key Finding(s)
Quantitative Data /
Measurement Methods

Source (DOI)

Tea Cultivar
('Huangjinya')

Carotenoid content
(including echinenone) is

significantly influenced by
cultivation altitude and

processing. [1]

Carotenoids: 551.88 ±
7.09 μg·g⁻¹ (high-altitude)

vs. lower in low-altitude;
Targeted metabolomics

quantified 16 carotenoids.
[1]

10.3390/foods14203575

Avian Coloration
(House Finch)

3-hydroxy-echinenone is
the primary red pigment

in plumage; its production
may not follow the

previously assumed
CYP2J19/BDH1L

pathway. [2]

Study identified 3-OH-
echinenone as the major

ketocarotenoid; Enzyme
function assays and gene

expression analysis (RNA
sequencing) were used.

[2]

10.1111/mec.17744

Cyanobacterial
Photoprotection
(OCP)

The photoconversion

mechanism of the Orange
Carotenoid Protein (OCP)

depends on its
chromophore (e.g.,

echinenone) and involves
a unique two-photon

process. [3]

For echinenone-bound

OCP, the active OCPR
form is only produced
after two photon
absorptions ~1 second

apart; analyzed via visible
broadband transient

10.1021/jacs.4c13341
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Biological
Context

Key Finding(s)
Quantitative Data /
Measurement Methods

Source (DOI)

absorption spectroscopy.
[3]

Carotenoid
Biosynthesis
(Cyanobacteria)

Echinenone is a
fundamental biosynthetic

intermediate and natural
chromophore in

cyanobacteria. [4]

Pathway characterization
using genetic and

biochemical methods;
echinenone is produced

from β-carotene by a β-
carotene ketolase (CrtO

or CrtW). [4]

-

Experimental Protocols: Key Methods

Here are detailed methodologies for working with and analyzing echinenone, as cited in the literature.

HPLC Analysis of Carotenoids (using Echinenone as a Standard)

This protocol is adapted from a methods paper detailing the extraction and quantification of β-carotene,

using echinenone as an internal standard. [4] [5]

Materials:

Carotenoid standards: Echinenone (e.g., Carotenature #0283) and β-carotene (e.g., Sigma
#C9750). [5]

Extraction solvents: Petroleum ether, methanol, acetone (ACS or HPLC grade).
HPLC System: e.g., Ultimate 3000 (Thermo Fisher Scientific).

HPLC Column: Reverse-phase C18 column (e.g., Denali C18, 250 mm × 4.6 mm, 5 μm).
Mobile Phase: Acetonitrile 70% : Methylene chloride 15% : Methanol 15% (HPLC grade). [4]

Protocol:

Sample Preparation: Homogenize tissue sample. For 100 μL of supernatant, add 20 μL of
echinenone internal standard (e.g., 1 ng/μL) and 80 μL of methanol. [4]
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Lipid Extraction: Add 2 mL of petroleum ether, vortex for 30 seconds, and centrifuge (e.g., 382

× g for 3 min). Transfer the supernatant (organic layer) to a new tube. Repeat the extraction. [4]
Drying and Reconstitution: Evaporate the combined supernatant to dryness under a stream

of nitrogen gas. Reconstitute the residue in 50 μL of HPLC mobile phase. [4]
HPLC Injection & Analysis: Inject 20 μL into the HPLC system with a mobile phase flow rate

of 1.8 mL/min. Detect carotenoids by UV absorbance at 450 nm. [4]
Quantification: Identify echinenone and other carotenoids by comparing their retention times

and spectra to authentic standards. Generate a standard curve with a series of mass ratios of
echinenone to β-carotene for accurate quantification. [4]

Targeted Metabolomics for Pigment Profiling

This approach, used in the tea cultivar study, allows for the simultaneous absolute quantification of multiple

pigments, including echinenone. [1]

Core Technique: Liquid Chromatography-Mass Spectrometry (LC-MS).
Methodology:

Targeted Analysis: The method is designed to detect and quantify a predefined list of
metabolites—in this case, 16 carotenoids and 18 flavonoids. [1]

Use of Standards: Relies on authentic chemical standards for each compound to generate
calibration curves, ensuring high specificity and accuracy for concentration measurements. [1]

Application: This protocol is ideal for precisely tracking changes in echinenone and related
metabolite levels in response to experimental variables like environmental stress or different

processing techniques. [1]

Signaling Pathway & Experimental Workflow Diagrams

Below are Graphviz-generated diagrams illustrating the core concepts from the research.

Biosynthetic Pathway of Echinenone in Cyanobacteria

This diagram summarizes the established biosynthetic route to echinenone in cyanobacteria, as described in

the research. [4]
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Echinenone is synthesized from β-carotene via the ketolase CrtO/W in cyanobacteria. [4]

Two-Photon Photoconversion Mechanism of OCP

This diagram illustrates the unique two-photon absorption mechanism for OCP bound to echinenone, a key

finding from the research. [3]
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For echinenone-bound OCP, the active red state (OCPr) forms only after two sequential photon absorptions.

[3]

Research Implications and Future Directions

The gathered research points to several promising areas for further investigation:

Alternative Metabolic Pathways: The finding in house finches suggests that 3-hydroxy-
echinenone, a key ornamental pigment, might be produced via an unknown, non-mitochondrial

enzyme pathway distinct from the established CYP2J19/BDH1L mechanism. [2] Identifying this
pathway is a significant open question.

Novel Photophysics for Biotechnology: The sequential two-photon mechanism in echinenone-
bound OCP acts as a natural threshold switch, preventing unnecessary photoprotection under low

light. [3] This principle could inspire the design of nonlinear optical sensors or switches.
Leveraging Advanced Metabolomics: The tea study demonstrates the power of targeted
metabolomics to precisely quantify how pre-harvest (altitude) and post-harvest (processing) factors
influence echinenone levels, a approach applicable to other crops and natural products. [1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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